Cas no 2228567-17-5 (tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate)

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
- EN300-1898412
- 2228567-17-5
-
- Inchi: 1S/C16H26N2O2/c1-14(2,3)20-13(19)18-11-15(4,5)7-6-12(18)16(10-17)8-9-16/h12H,6-9,11H2,1-5H3
- InChI Key: PXAGBVHPQDRGDN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C)(C)CCC1C1(C#N)CC1)=O
Computed Properties
- Exact Mass: 278.199428076g/mol
- Monoisotopic Mass: 278.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 53.3Ų
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1898412-1.0g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 1g |
$1599.0 | 2023-06-03 | ||
Enamine | EN300-1898412-1g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 1g |
$1599.0 | 2023-09-18 | ||
Enamine | EN300-1898412-2.5g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 2.5g |
$3136.0 | 2023-09-18 | ||
Enamine | EN300-1898412-5.0g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 5g |
$4641.0 | 2023-06-03 | ||
Enamine | EN300-1898412-0.25g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 0.25g |
$1472.0 | 2023-09-18 | ||
Enamine | EN300-1898412-0.05g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 0.05g |
$1344.0 | 2023-09-18 | ||
Enamine | EN300-1898412-0.5g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 0.5g |
$1536.0 | 2023-09-18 | ||
Enamine | EN300-1898412-0.1g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 0.1g |
$1408.0 | 2023-09-18 | ||
Enamine | EN300-1898412-5g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 5g |
$4641.0 | 2023-09-18 | ||
Enamine | EN300-1898412-10.0g |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate |
2228567-17-5 | 10g |
$6882.0 | 2023-06-03 |
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Related Literature
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
Additional information on tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5): A Comprehensive Overview
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, a cyanocyclopropyl moiety, and a dimethylpiperidine ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the reactivity and selectivity of the compound in synthetic transformations. The cyanocyclopropyl moiety, on the other hand, introduces a highly reactive and versatile functional group that can participate in a wide range of chemical reactions. The dimethylpiperidine ring provides additional structural complexity and can modulate the compound's interactions with biological targets.
Recent studies have highlighted the potential of tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique combination of functional groups in this molecule allows it to selectively target these enzymes, potentially leading to more effective treatments with fewer side effects.
In another study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute for Developmental Biology demonstrated that tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate can serve as a key intermediate in the synthesis of small molecules with anti-inflammatory properties. The compound's ability to modulate inflammatory pathways makes it a promising candidate for the development of new drugs to treat conditions such as arthritis and inflammatory bowel disease.
The synthesis of tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with a cyanocyclopropyl halide in the presence of a suitable base. This reaction sequence has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
From a safety perspective, tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) and adherence to standard safety protocols are recommended when working with this compound.
In conclusion, tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5) is a versatile and promising compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and bioactive molecules. As research in this area continues to advance, we can expect to see more innovative applications of this compound in various fields.
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